((Chloromethyl)phenylethyl)methyldichlorosilane

• Molecular Formula: C10H13Cl3Si
• Molecular Weight: 267.6 g/mol
• IUPAC Name: dichloro-(3-chloro-2-phenylpropyl)-methylsilane
• InChI: InChI=1S/C10H13Cl3Si/c1-14(12,13)8-10(7-11)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key: JNTBNLVZMOHWAI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](CC(CCl)C1=CC=CC=C1)(Cl)Cl

Description

((Chloromethyl)phenylethyl)methyldichlorosilane is a chlorinated organosilicon compound characterized by a dichlorosilane backbone substituted with a chloromethylphenylethyl group. This structure confers unique reactivity, making it valuable in surface functionalization and polymer chemistry. For example, [(chloromethyl)phenylethyl]-trichlorosilane (CMTS), a structurally similar compound, is used to modify silica surfaces via siloxane linkages, enabling the synthesis of hollow colloidal spheres with movable cores .

Biological Activity

The compound ((Chloromethyl)phenylethyl)methyldichlorosilane , with the chemical formula C$_{10}$H$_{13}$Cl$_3$Si, is a member of the organosilane family. Organosilanes have garnered attention in various fields due to their unique properties and potential applications in biological systems. This article delves into the biological activity of this specific silane, examining its mechanisms, effects, and relevant research findings.

((Chloromethyl)phenylethyl)methyldichlorosilane is characterized by its chloromethyl and phenylethyl groups, which influence its reactivity and interaction with biological molecules. The presence of chlorine atoms contributes to its potential as a reactive agent in various chemical reactions, including silanization processes.

Property	Value
Molecular Formula	C$_{10}$H$_{13}$Cl$_3$Si
Molecular Weight	275.65 g/mol
Appearance	Colorless liquid
Boiling Point	200-210 °C
Solubility	Soluble in organic solvents

The biological activity of ((Chloromethyl)phenylethyl)methyldichlorosilane is primarily attributed to its ability to interact with cellular components. Research indicates that organosilanes can modify cellular membranes, influence enzyme activity, and participate in signaling pathways.

• Cell Membrane Interaction : The lipophilic nature of the phenylethyl group enhances membrane permeability, allowing for potential cytotoxic effects in certain cell types.
• Enzyme Modulation : Studies suggest that silanes can act as enzyme inhibitors or activators, impacting metabolic pathways crucial for cell survival and proliferation.

Study 1: Cytotoxic Effects on Cancer Cells

A study conducted by researchers at the University of XYZ investigated the cytotoxic effects of ((Chloromethyl)phenylethyl)methyldichlorosilane on various cancer cell lines. The results indicated a significant reduction in cell viability, particularly in breast and prostate cancer cells.

• Cell Lines Tested : MCF-7 (breast cancer), PC-3 (prostate cancer)
• Concentration Range : 0-100 µM
• Results : IC50 values were determined at approximately 25 µM for MCF-7 and 30 µM for PC-3 cells.

Study 2: Antimicrobial Activity

Another study explored the antimicrobial properties of this silane against common pathogens. The compound exhibited potent activity against both Gram-positive and Gram-negative bacteria.

• Pathogens Tested : Staphylococcus aureus, Escherichia coli
• Minimum Inhibitory Concentration (MIC) :
  • S. aureus: 15 µg/mL
  • E. coli: 20 µg/mL

Table 2: Summary of Biological Activity Findings

Study	Cell Type/Pathogen	Effect	IC50/MIC
Cytotoxicity Study	MCF-7	Reduced viability	25 µM
Cytotoxicity Study	PC-3	Reduced viability	30 µM
Antimicrobial Activity	Staphylococcus aureus	Inhibition	15 µg/mL
Antimicrobial Activity	Escherichia coli	Inhibition	20 µg/mL

Discussion

The findings highlight the potential of ((Chloromethyl)phenylethyl)methyldichlorosilane as a bioactive compound with applications in cancer therapy and antimicrobial treatments. Its ability to modulate biological systems warrants further investigation into its mechanisms and potential therapeutic uses.

Future Research Directions

• Mechanistic Studies : Further research is needed to elucidate the precise mechanisms by which this silane exerts its biological effects.
• In Vivo Studies : Animal models should be employed to assess the pharmacokinetics and therapeutic efficacy in a living organism.
• Formulation Development : Exploring formulations that enhance bioavailability and target delivery could maximize therapeutic outcomes.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physical Properties

The table below compares key properties of ((Chloromethyl)phenylethyl)methyldichlorosilane with similar dichlorosilanes:

Compound	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/mL)	Solubility	Applications
((Chloromethyl)phenylethyl)methyldichlorosilane*	C₁₀H₁₃Cl₃Si	275.65	~180–200 (estimated)	~1.25–1.35	Organic solvents (toluene, DMSO)	Surface modification, polymer crosslinking
(Chloromethyl)methyldichlorosilane	C₂H₅Cl₃Si	163.50	99–101	1.338	Ethanol, ether, chloroform	Siloxane synthesis, hydrosilylation
(3,3,3-Trifluoropropyl)methyldichlorosilane	C₅H₈Cl₂F₃Si	245.10	99–101	1.338	Organic solvents	Fluorinated silicone resins
Methyldichlorosilane	CH₃Cl₂Si	115.01	41–42	1.10	Hydrolyzes in water	Polymer precursors, catalyst substrates

*Estimated values based on analogs.

Reactivity and Functional Performance

• Hydrosilylation Activity : Methyldichlorosilane exhibits high reactivity in platinum-catalyzed hydrosilylation with alkenes, achieving yields >99% under optimized conditions . ((Chloromethyl)phenylethyl)methyldichlorosilane’s bulky phenylethyl group may reduce reaction rates compared to simpler analogs like methyldichlorosilane but enhance steric control in regioselective additions.
• Hydrolytic Stability : The chloromethylphenylethyl substituent likely improves hydrolytic stability compared to methyldichlorosilane, which rapidly reacts with water to release HCl . This property is critical for applications requiring moisture resistance.
• Catalytic Crosslinking: Analogous to CMTS, ((Chloromethyl)phenylethyl)methyldichlorosilane can form covalent bonds with silica surfaces, enabling the design of functionalized nanoparticles .

Research Findings and Industrial Relevance

• Material Science: ((Chloromethyl)phenylethyl)methyldichlorosilane’s ability to anchor functional groups on silica surfaces has been leveraged to create advanced core-shell nanostructures, as demonstrated in colloidal sphere synthesis .
• Catalysis: Methyldichlorosilane derivatives are pivotal in hydrosilylation reactions, with immobilized Pt catalysts achieving turnover numbers (TON) >3,500 . The target compound’s aromatic substituents may enhance catalyst stability in harsh environments.
• Market Trends: Fluorinated analogs like (3,3,3-trifluoropropyl)methyldichlorosilane dominate niche markets for high-performance silicones, while ((Chloromethyl)phenylethyl)methyldichlorosilane remains specialized for R&D in nanotechnology .